Cas no 2034591-17-6 (1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine)
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 2034591-17-6
- F6514-3128
- AKOS026692965
- 1-((3-chloro-4-fluorophenyl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
- 1-(3-chloro-4-fluorophenyl)sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine
- 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
-
- Inchi: 1S/C11H10ClF4NO3S/c12-9-3-8(1-2-10(9)13)21(18,19)17-4-7(5-17)20-6-11(14,15)16/h1-3,7H,4-6H2
- InChI Key: IWPUPJHHJHWQEJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)S(N1CC(C1)OCC(F)(F)F)(=O)=O)F
Computed Properties
- Exact Mass: 347.0006047g/mol
- Monoisotopic Mass: 347.0006047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55Ų
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6514-3128-2μmol |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-5μmol |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-10μmol |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-20μmol |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-1mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-2mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-3mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-4mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-5mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-3128-10mg |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine |
2034591-17-6 | 10mg |
$79.0 | 2023-09-08 |
1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
Introduction to 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034591-17-6)
1-(3-Chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034591-17-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and fluoro substituted benzenesulfonyl group and a trifluoroethoxy substituent on an azetidine ring. These features contribute to its potential as a lead compound in the development of new therapeutic agents.
The chloro and fluoro substitutions on the benzenesulfonyl group are known to enhance the lipophilicity and metabolic stability of compounds, which are crucial properties for drug candidates. The trifluoroethoxy group, on the other hand, can improve the solubility and bioavailability of the molecule, making it more suitable for in vivo studies. The azetidine ring, a four-membered heterocyclic structure, provides additional conformational rigidity and can influence the binding affinity to target proteins.
Recent studies have explored the biological activities of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and tumor growth.
In addition to its enzymatic inhibition properties, 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has been evaluated for its anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell cultures and animal models.
The pharmacokinetic profile of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has also been investigated to assess its suitability for clinical development. In animal models, the compound showed favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibited good oral bioavailability and a reasonable half-life, suggesting that it could be administered as an oral medication with minimal dosing frequency.
To further understand the mechanism of action of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine, researchers have conducted molecular docking studies. These computational models have provided insights into how the compound interacts with target proteins at the molecular level. The results indicate that the chloro, fluoro, and trifluoroethoxy substituents play critical roles in stabilizing the binding interaction with the target protein's active site.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine in human subjects. Early phase I trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.
In conclusion, 1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034591-17-6) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.
2034591-17-6 (1-(3-chloro-4-fluorobenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)